Cas no 15133-82-1 (Tetrakis(triphenylphosphine)nickel)

• Product Name: Tetrakis(triphenylphosphine)nickel
• CAS No: 15133-82-1
• MF: C₇₂H₆₀NiP₄
• MW: 1107.83526325226
• MDL: MFCD00010011
• CID: 50033
• Update Time: 2025-05-22

Tetrakis(triphenylphosphine)nickel Chemical and Physical Properties

Names and Identifiers

• Tetrakis(triphenylphosphine)nickel
• TETRAKIS(TRIPHENYLPHOSPHINE)NICKEL(0)
• TETRAKIS(TRIPHENYLPHOSPHINE)NICKEL(O)
• NICKEL-TETRAKIS(TRIPHENYLPHOSPHINE)
• Nickel, tetrakis(triphenylphosphine)-, (T-4)-
• Tetrakis-(triphenylphosphino)-nickel
• 4-Methylsalicylic acid
• nickel,triphenylphosphane
• Ni(PPh3)4
• Tetrakis(triphenylphosphine)nickel,95%
• Tetrakis(triphenylphosphine)nickel(0),95%
• Tetrakis(triphenylphosphine)nickel(0), approx. 4-7% Ni

• MDL： MFCD00010011
• Inchi： 1S/4C18H15P.Ni/c4*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h4*1-15H;
• InChI Key： KFBKRCXOTTUAFS-UHFFFAOYSA-N
• SMILES： [Ni].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 1106.30000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 77
• Rotatable Bond Count: 12
• Complexity: 202
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Sheet or prismatic crystals (obtained from diethyl ether).
• Density: 1.1900
• Melting Point: 123-128°C
• Boiling Point: 360°Cat760mmHg
• Flash Point: 181.7°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 54.36000
• LogP: 13.77920
• Sensitiveness: Air Sensitive
• Solubility: Not determined

Tetrakis(triphenylphosphine)nickel Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228,H317,H351
• Warning Statement： P210,P280
• Hazardous Material transportation number：UN 1325
• WGK Germany：3
• Hazard Category Code： 11-40-43
• Safety Instruction： S22-S36
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：4.2
• Risk Phrases：R40; R43
• Packing Group：II
• Safety Term：4.2
• HazardClass：4.2
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetrakis(triphenylphosphine)nickel

Tetrakis(triphenylphosphine)nickel: A Comprehensive Overview

Tetrakis(triphenylphosphine)nickel, also known as Ni(PPh₃)₄ and designated by the CAS number 15133-82-1, is a coordination compound that has garnered significant attention in the fields of organometallic chemistry, catalysis, and materials science. This compound is notable for its unique electronic structure, which makes it highly effective in various catalytic processes. In this article, we will delve into the properties, applications, and recent advancements related to Tetrakis(triphenylphosphine)nickel, providing a comprehensive understanding of its role in modern chemical research.

The molecular structure of Ni(PPh₃)₄ consists of a central nickel atom coordinated by four triphenylphosphine (PPh₃) ligands. The triphenylphosphine ligands are bulky and electron-donating, which stabilizes the nickel center and imparts unique electronic properties to the compound. This structure not only enhances the stability of the complex but also facilitates its use in various chemical reactions. Recent studies have highlighted the importance of the steric and electronic effects of these ligands in determining the reactivity and selectivity of Ni(PPh₃)₄ in catalytic applications.

Tetrakis(triphenylphosphine)nickel is widely recognized as a versatile catalyst in organometallic synthesis. Its ability to facilitate cross-coupling reactions, such as the Suzuki-Miyaura coupling, has made it an indispensable tool in the synthesis of complex organic molecules. For instance, researchers have demonstrated that Ni(PPh₃)₄ can efficiently catalyze the coupling of aryl halides with boronic acids under mild conditions, leading to high yields of biaryl compounds. This application is particularly valuable in pharmaceutical chemistry and materials science, where such compounds are used as building blocks for drug development and advanced materials.

In addition to its role as a catalyst, Tetrakis(triphenylphosphine)nickel has been explored for its potential in other areas of chemistry. Recent studies have investigated its use in hydrogenation reactions, where it has shown remarkable activity and selectivity. For example, the hydrogenation of alkynes to alkenes using Ni(PPh₃)₄ has been reported with excellent results, highlighting its versatility as a catalyst. Furthermore, this compound has been employed in oxidation reactions and as a precursor for other nickel-based materials.

The synthesis of Tetrakis(triphenylphosphine)nickel typically involves the reaction of nickel(II) chloride with triphenylphosphine in an appropriate solvent. The reaction conditions can be optimized to ensure high yields and purity of the product. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of this process, making it more accessible for industrial applications.

Tetrakis(triphenylphosphine)nickel has also found applications in electrochemistry. Its ability to stabilize reactive intermediates makes it a valuable component in electrocatalytic systems. For instance, researchers have utilized this compound as an electrocatalyst for oxygen reduction reactions (ORR), which are critical in fuel cell technology. The electronic properties of Ni(PPh₃)₄ strong> enable it to facilitate electron transfer processes efficiently, making it a promising candidate for next-generation energy storage systems.

In recent years, there has been growing interest in exploring the use of < strong>Tetrakis(triphenylphosphine)nickel< strong> in materials science applications. For example, this compound has been employed as a precursor for synthesizing nickel-based nanoparticles with tailored properties. These nanoparticles have potential applications in catalysis, sensing, and magnetic materials. The ability to control the size and shape of these nanoparticles through careful manipulation of reaction conditions is a key area of ongoing research.

The stability and reactivity of < strong>Ni(PPh₃)_4< strong> are influenced by various factors, including temperature, solvent polarity, and ligand substitution effects. Recent studies have provided deeper insights into these factors, enabling researchers to better predict and control the behavior of this compound under different conditions. For instance, investigations into ligand substitution dynamics have revealed that certain substituents on the triphenylphosphine ligands can significantly alter the electronic properties of the complex.

In conclusion,< strong>Tetrakis(triphenylphosphine)nickel< strong>, or CAS 15133-82-1,< strong>Ni(PPh_3)_4< strong>, is a multifaceted compound with wide-ranging applications in modern chemistry.< strong>Tetrakis(triphenylphosphine)< strong>n i ck e l continues to be a focal point for researchers due to its unique properties and versatility.< strong>CAS 15133-82-1< strong>wil l undoubtedly remain at th e forefront o f advances i n organometallic c hemistry an d catalysis f or years t o come. p>